Cas no 1185121-16-7 (5-Chloro-2-(pyridin-3-yloxy)-phenylamine Dihydrochloride)

• Product Name: 5-Chloro-2-(pyridin-3-yloxy)-phenylamine Dihydrochloride
• CAS No: 1185121-16-7
• MF: C₁₁H₁₁Cl₃N₂O
• MW: 293.57683968544
• MDL: MFCD09997046
• CID: 4683896
• PubChem ID: 46735532
• Update Time: 2025-10-29

5-Chloro-2-(pyridin-3-yloxy)-phenylamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(pyridin-3-yloxy)-phenylaminedihydrochloride
• 5-chloro-2-(pyridin-3-yloxy)-phenylamine dihydrochloride
• 5-chloro-2-(pyridin-3-yloxy)aniline dihydrochloride
• 5-Chloro-2-(pyridin-3-yloxy)-phenylamine di hydrochloride
• 1185121-16-7
• 5-chloro-2-pyridin-3-yloxyaniline;dihydrochloride
• AKOS015845642
• 5-Chloro-2-(pyridin-3-yloxy)-phenylamine Dihydrochloride

• MDL： MFCD09997046
• Inchi： 1S/C11H9ClN2O.2ClH/c12-8-3-4-11(10(13)6-8)15-9-2-1-5-14-7-9;;/h1-7H,13H2;2*1H
• InChI Key： XMPXTHJQACBZIK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)OC1C=NC=CC=1.Cl.Cl

Computed Properties

• Exact Mass: 291.994
• Monoisotopic Mass: 291.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1

5-Chloro-2-(pyridin-3-yloxy)-phenylamine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 5-Chloro-2-(pyridin-3-yloxy)-phenylamine Dihydrochloride

5-Chloro-2-(pyridin-3-yloxy)-phenylamine Dihydrochloride: A Comprehensive Overview

5-Chloro-2-(pyridin-3-yloxy)-phenylamine Dihydrochloride, also known by its CAS number 1185121-16-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. In this article, we will delve into the chemical structure, synthesis, pharmacological properties, and recent advancements related to this compound.

The chemical structure of 5-Chloro-2-(pyridin-3-yloxy)-phenylamine Dihydrochloride is characterized by a phenyl ring substituted with a chlorine atom at the 5-position and a pyridin-3-yloxy group at the 2-position. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable compound for various chemical transformations. The dihydrochloride salt form indicates that the compound exists as a zwitterion, which is often favorable for solubility and stability in aqueous environments.

Recent studies have highlighted the potential of 5-Chloro-2-(pyridin-3-yloxy)-phenylamine Dihydrochloride as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the construction of heterocyclic frameworks, which are essential components of many pharmaceutical agents. For instance, the pyridine ring in this compound can undergo various reactions, such as nucleophilic substitutions or oxidations, to yield derivatives with enhanced biological activity.

In terms of pharmacological applications, 5-Chloro-2-(pyridin-3-yloxy)-phenylamine Dihydrochloride has shown promise in anti-cancer studies. Preclinical experiments have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation. Furthermore, its selective toxicity towards cancer cells suggests that it could be developed into a targeted therapy with reduced side effects compared to conventional chemotherapeutic agents.

The synthesis of 5-Chloro-2-(pyridin-3-yloxy)-phenylamine Dihydrochloride typically involves multi-step reactions, including nucleophilic aromatic substitution and acid-base neutralization. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For example, the use of transition metal catalysts has significantly improved the yield and purity of the product.

In addition to its pharmacological applications, 5-Chloro-2-(pyridin-3-yloxy)-phenylamine Dihydrochloride has found utility in materials science. Its ability to form stable coordination complexes with metal ions makes it a candidate for applications in catalysis and sensor technology. Researchers are actively exploring its potential as a building block for metal-organic frameworks (MOFs), which have applications in gas storage and separation.

The development of analytical methods for the characterization of 5-Chloro-2-(pyridin-3-yloxy)-phenylamine Dihydrochloride has also seen significant progress. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and purity. These methods are critical for ensuring the reliability of experimental results in both academic and industrial settings.

In conclusion, 5-Chloro-2-(pyridin-3-yloxy)-phenylamine Dihydrochloride, with its CAS number 1185121-16-7, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and characterization techniques, position it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions across various fields.